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Cat. No.: B1346783 Get Quote

Introduction
Diethoxy(methyl)vinylsilane (CAS No. 5507-44-8) is a versatile organosilane compound

integral to the synthesis of advanced materials.[1][2] Its utility in the development of polymers,

surface modification of materials, and as a coupling agent underscores the importance of

understanding its behavior in various chemical environments.[3] For researchers, scientists,

and professionals in drug development, a comprehensive grasp of its solubility characteristics

is paramount for optimizing reaction conditions, ensuring formulation stability, and predicting

material compatibility. This in-depth technical guide provides a thorough examination of the

solubility of diethoxy(methyl)vinylsilane in organic solvents, blending theoretical principles

with practical experimental methodologies. While extensive quantitative solubility data for this

specific silane is not readily available in public literature, this guide offers a robust framework

for predicting and determining its solubility, empowering users to make informed decisions in

their research and development endeavors.

Physicochemical Properties of
Diethoxy(methyl)vinylsilane
A foundational understanding of the physicochemical properties of

diethoxy(methyl)vinylsilane is essential for predicting its solubility behavior. These properties

dictate the nature and strength of its intermolecular interactions with solvent molecules.
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Property Value Reference

Molecular Formula C₇H₁₆O₂Si [4]

Molecular Weight 160.29 g/mol [5]

Appearance Colorless liquid [5]

Density 0.858 g/mL at 25 °C [5]

Boiling Point 133-134 °C [3]

Refractive Index n20/D 1.401 [5]

Flash Point 17 °C (62.6 °F) [5]

Theoretical Principles of Solubility
The solubility of a solute in a solvent is governed by the fundamental principle of "like dissolves

like."[6][7] This adage is a simplified expression of the complex interplay of intermolecular

forces between solute and solvent molecules. The miscibility of diethoxy(methyl)vinylsilane
in organic solvents can be predicted by analyzing its molecular structure and the corresponding

intermolecular forces it can engage in.

Molecular Structure and Polarity
The structure of diethoxy(methyl)vinylsilane features distinct regions that contribute to its

overall solubility characteristics:

Nonpolar Moieties: The methyl (-CH₃) and vinyl (-CH=CH₂) groups are nonpolar and

contribute to van der Waals interactions (dispersion forces).

Polar Moieties: The two ethoxy groups (-OCH₂CH₃) introduce polarity due to the

electronegative oxygen atoms, allowing for dipole-dipole interactions. The silicon-oxygen

bonds also contribute to the molecule's polarity.

Hydrogen Bonding: While the molecule itself does not have hydrogen bond donors, the

oxygen atoms in the ethoxy groups can act as hydrogen bond acceptors.
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This combination of nonpolar and polar features suggests that diethoxy(methyl)vinylsilane
will exhibit good solubility in a range of organic solvents with varying polarities.

Caption: Molecular structure of Diethoxy(methyl)vinylsilane highlighting its functional groups.

Hansen Solubility Parameters (HSP)
A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters

(HSP).[6][8] The total cohesive energy of a substance is divided into three components:

dispersion (δD), polar (δP), and hydrogen bonding (δH).[7] Materials with similar HSP values

are likely to be miscible.

While experimentally determined HSP values for diethoxy(methyl)vinylsilane are not

available, we can estimate them based on its structure and data from related compounds like

siloxanes and vinyl ethers.[9][10]

Estimated Hansen Solubility Parameters for Diethoxy(methyl)vinylsilane:

Parameter Estimated Value (MPa⁰·⁵)

δD (Dispersion) 16.0

δP (Polar) 4.5

δH (Hydrogen Bonding) 6.0

These estimated values place diethoxy(methyl)vinylsilane in a region of the Hansen space

that suggests good compatibility with a wide array of common organic solvents.

Predicted Qualitative Solubility Profile
Based on the "like dissolves like" principle and the estimated Hansen Solubility Parameters, the

following table provides a predicted qualitative solubility profile of diethoxy(methyl)vinylsilane
in various classes of organic solvents.
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Solvent Class
Representative
Solvents

Predicted Solubility Rationale

Alcohols
Methanol, Ethanol,

Isopropanol
Soluble

The ethoxy groups

can act as hydrogen

bond acceptors, and

the overall polarity is

compatible. Solubility

in methanol is also

reported in literature.

Hydrocarbons
Hexane, Heptane,

Toluene, Xylene
Soluble

The nonpolar methyl

and vinyl groups will

interact favorably with

nonpolar hydrocarbon

solvents.

Ethers
Diethyl ether,

Tetrahydrofuran (THF)
Soluble

The polarity and

hydrogen bond

accepting nature of

ethers are similar to

the ethoxy groups of

the silane.

Ketones
Acetone, Methyl ethyl

ketone (MEK)
Soluble

The polarity of

ketones is well-

matched with the

silane, facilitating

miscibility.

Esters
Ethyl acetate, Butyl

acetate
Soluble

Similar polarity and

hydrogen bond

accepting capabilities

lead to good solubility.

Chlorinated Solvents
Dichloromethane,

Chloroform
Soluble

The moderate polarity

of chlorinated solvents

aligns well with the

silane's

characteristics.
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Aprotic Polar Solvents

Dimethylformamide

(DMF), Dimethyl

sulfoxide (DMSO)

Moderately Soluble to

Soluble

While the high polarity

of these solvents

might create a slight

mismatch, solubility is

still expected due to

the polar nature of the

ethoxy groups.

Water Insoluble

The dominant

nonpolar hydrocarbon

character of the

molecule and its

susceptibility to

hydrolysis make it

insoluble in water.

Experimental Protocols for Solubility Determination
To obtain precise and reliable solubility data, experimental determination is essential. The

following protocols provide step-by-step methodologies for both qualitative miscibility testing

and quantitative solubility measurement.

Protocol for Qualitative Miscibility Assessment
This simple visual method provides a quick determination of whether

diethoxy(methyl)vinylsilane is miscible in a given solvent at a specific ratio.

Methodology:

Preparation: In a clean, dry 4 mL glass vial, add 1 mL of the test solvent.

Addition: To the solvent, add 1 mL of diethoxy(methyl)vinylsilane.

Mixing: Cap the vial and vortex or shake vigorously for 30 seconds to ensure thorough

mixing.

Observation: Allow the mixture to stand undisturbed for at least 5 minutes.
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Interpretation:

Miscible: A single, clear, homogeneous liquid phase is observed.

Immiscible: Two distinct layers are formed, separated by a clear meniscus.

Partially Miscible: The formation of a cloudy or turbid solution, or the separation into two

layers after an initial appearance of homogeneity.

Miscibility Testing Workflow

1. Preparation:
Add 1 mL of solvent to a vial.

2. Addition:
Add 1 mL of diethoxy(methyl)vinylsilane.

3. Mixing:
Vortex for 30 seconds.

4. Observation:
Let stand for 5 minutes.

5. Interpretation:
Assess the mixture's appearance.

Miscible:
Single clear phase.

Homogeneous

Immiscible:
Two distinct layers.

Heterogeneous

Partially Miscible:
Cloudy or separates over time.

Turbid/Separates
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Click to download full resolution via product page

Caption: Workflow for the qualitative miscibility assessment of diethoxy(methyl)vinylsilane.

Protocol for Quantitative Solubility Determination
(Isothermal Method)
This protocol allows for the determination of the saturation solubility of

diethoxy(methyl)vinylsilane in a specific solvent at a controlled temperature. This method is

adapted from standard practices for determining the solubility of organic compounds.

Methodology:

Apparatus Setup:

Place a 10 mL glass vial with a magnetic stir bar on a magnetic stir plate.

Use a temperature-controlled water bath or heating block to maintain a constant

temperature (e.g., 25 °C).

Sample Preparation:

Add a known volume (e.g., 5 mL) of the desired organic solvent to the vial.

Allow the solvent to equilibrate to the target temperature.

Titration:

Slowly add small, known volumes (e.g., 100 µL) of diethoxy(methyl)vinylsilane to the

stirring solvent.

After each addition, allow the mixture to stir for at least 2 minutes and visually inspect for

complete dissolution.

Continue adding the silane until a slight, persistent cloudiness or the formation of a second

phase is observed, indicating that the saturation point has been reached.

Equilibration (for precise measurements):
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Prepare a supersaturated solution by adding an excess of diethoxy(methyl)vinylsilane
to a known volume of the solvent at the desired temperature.

Stir the mixture vigorously for an extended period (e.g., 24 hours) to ensure equilibrium is

reached.

Allow the undissolved solute to settle.

Quantification:

Carefully withdraw a known volume of the clear, saturated supernatant.

Determine the concentration of diethoxy(methyl)vinylsilane in the supernatant using an

appropriate analytical technique (e.g., gas chromatography (GC) with a suitable internal

standard, or gravimetric analysis after solvent evaporation).

Calculation:

Express the solubility in desired units, such as g/100 mL or mol/L.

Safety and Handling
Diethoxy(methyl)vinylsilane is a flammable liquid and may cause skin, eye, and respiratory

irritation.[2][5] It is essential to handle this chemical in a well-ventilated fume hood and to wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Always consult the Safety Data Sheet (SDS) before use for complete safety and handling

information.

Conclusion
This technical guide provides a comprehensive overview of the solubility of

diethoxy(methyl)vinylsilane in organic solvents. By understanding the interplay of its

molecular structure and the properties of various solvents, researchers can make informed

predictions about its miscibility. The provided experimental protocols offer practical methods for

determining both qualitative and quantitative solubility, enabling the optimization of its use in a

wide range of scientific and industrial applications. The synthesis of theoretical principles and
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actionable experimental procedures in this guide serves as a valuable resource for scientists

and professionals working with this versatile organosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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